Cas no 78439-06-2 (Ceftazidime pentahydrate)

Ceftazidime pentahydrate is a third-generation cephalosporin antibiotic with broad-spectrum activity against Gram-negative and some Gram-positive bacteria. Its key advantages include high stability against β-lactamases, making it effective against resistant strains such as Pseudomonas aeruginosa. The pentahydrate form ensures improved solubility and stability for formulation. Ceftazidime exhibits potent bactericidal action by inhibiting cell wall synthesis, with a well-established pharmacokinetic profile, including good tissue penetration. It is commonly used in severe infections like pneumonia, sepsis, and complicated urinary tract infections. The compound’s reliability and efficacy in clinical settings have made it a staple in antimicrobial therapy, particularly for immunocompromised patients.

Ceftazidime pentahydrate structure

Product Name:Ceftazidime pentahydrate

CAS No:78439-06-2

MF:C₂₂H₃₂N₆O₁₂S₂

MW:636.65248298645

MDL:MFCD00153936

CID:59985

PubChem ID:5362051

Update Time:2025-05-28

Ceftazidime pentahydrate Chemical and Physical Properties

Names and Identifiers

- Ceftazidime
- 1-[[(6r,7r)-7-[[(2z)-(2-amino-4-thiazolyl)[(1-carboxy-1-methylethoxy)imino] acetyl] amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0] oct-2-en-3-yl]methyl]pyridinum hydroxide inner salt
- 1-[[(6R,7R)-7-[[(2Z)-(2-AMINO-4-THIAZOLYL)[(1-CARBOXY-1-METHYLETHOXY)IMINO]ACETYL]AMINO]-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-EN-3-YL]METHYL]PYRIDINUM PENTAHYDRATE
- CEFTAZIDIME PENTAHYDRATE
- cazpentahydrate
- gr20263pentahydrate
- innersalt,(6r-(6-alpha,7-beta(z)))-droxidpentahydrate
- sn401pentahydrate
- CEFTAZIME
- Ceftazidime Pentahydrate (Contain 1 equivalent of Na2CO3 as stabilizer)
- Ceftazidime (hydrate)
- Ceftazidime Pentahydrate (Contain 1 equivalent of Na2CO3 as stabilizer)
- (6R,7R)-7-({(2E)-2-(2-amino-1,3-thiazol-4-y
- (6R,7R)-7-({(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl}amino)-8-oxo-3-(pyridinium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate pentahydrate
- pentahydrate (6R,7R)-7-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(1-hydroxy-2-methyl-1-oxopropan-2-yl)oxyiminoacetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- (6R,7R)-7-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(1-hydroxy-2-methyl-1-oxopropan-2-yl)oxyiminoacetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- AC-18971
- GR20263
- CCG-270303
- HMS1569B19
- GR20263 (pentahydrate)
- NS00076156
- Ceftazidime Pentahydrate(Contain 1 equivalent of Na2CO3 as stabilizer)
- (Z)-(7R)-7-[2-(2-Aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxyimino)acetamido]-3-(1-pyridiniomethyl)-3-cephem-4-carboxylate pentahydrate
- AKOS015962877
- Ceftazidime (pentahydrate)
- (6R,7R)-7-[[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;pentahydrate
- MFCD00153936
- 78439-06-2
- GR20263 pentahydrate
- DTXSID0045599
- DA-62192
- Ceftazidime pentahydrate
- MDL： MFCD00153936
- Inchi： 1S/C22H22N6O7S2.5H2O/c1-22(2,20(33)34)35-26-13(12-10-37-21(23)24-12)16(29)25-14-17(30)28-15(19(31)32)11(9-36-18(14)28)8-27-6-4-3-5-7-27;;;;;/h3-7,10,14,18H,8-9H2,1-2H3,(H4-,23,24,25,29,31,32,33,34);5*1H2/b26-13+;;;;;/t14-,18-;;;;;/m1...../s1
- InChI Key： NMVPEQXCMGEDNH-NLYPMKEPSA-N
- SMILES： S1CC(C[N+]2C=CC=CC=2)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N/OC(C(=O)O)(C)C)=O)=O.O.O.O.O.O

Computed Properties

Exact Mass: 636.152
Monoisotopic Mass: 636.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 42
Rotatable Bond Count: 10
Complexity: 1020
Covalently-Bonded Unit Count: 6
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 250A^2

Experimental Properties

Color/Form: 白色至奶油色-色的结晶粉末
Melting Point: 196°C
Solubility: Sparingly soluble in aqueous solution
PSA: 244.76000
LogP: -0.38920

Ceftazidime pentahydrate Security Information

Signal Word：Danger
Hazard Statement： H317; H319; H334
Warning Statement： P261; P264; P272; P280; P285; P302+P352; P304+P341; P305+P351+P338; P321; P333+P313; P337+P313; P342+P311; P363; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 42/43
Safety Instruction： 22-36/37-45-37-24
RTECS：UU2230000
Hazardous Material Identification：
Storage Condition：2-8°C
Risk Phrases：R42/43
Safety Term：S22-S36/37-S45

Ceftazidime pentahydrate Customs Data

HS CODE：29419000

Ceftazidime pentahydrate Pricemore >>

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